Cas no 657-05-6 (2-Chloro-5-(trifluoromethyl)benzoyl chloride)

• Product name: 2-Chloro-5-(trifluoromethyl)benzoyl chloride
• CAS No: 657-05-6
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• MDL: MFCD01631634
• CID: 82932
• PubChem ID: 2778106

2-Chloro-5-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)benzoyl chloride
• 2-Chlor-5-trifluormethyl-benzoesaeure-chlorid
• 2-Chlor-5-trifluormethyl-benzoylchlorid
• 2-chloro-5-trifluoromethylbenzoyl chloride
• JRD-0979
• 6-Chloro-alpha,alpha,alpha-trifluoro-m-toluoyl chloride
• E85317
• FT-0611807
• Benzoyl chloride, 2-chloro-5-(trifluoromethyl)-
• MFCD01631634
• A835195
• AKOS015850033
• AM61628
• EN300-1459129
• PS-10741
• 657-05-6
• DTXSID00380773
• SCHEMBL477732
• 2-chloro-5-(trifluoromethyl)benzoylchloride
• DB-020845

• MDL： MFCD01631634
• Inchi： InChI=1S/C8H3Cl2F3O/c9-6-2-1-4(8(11,12)13)3-5(6)7(10)14/h1-3H
• InChI Key： FRARPACTAFPNNL-UHFFFAOYSA-N
• SMILES： O=C(Cl)C1=CC(C(F)(F)F)=CC=C1Cl
• BRN： 1878576

Computed Properties

• Exact Mass: 241.95100
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 1.506
• Boiling Point: 235 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.497
• PSA: 17.07000
• LogP: 3.73780
• Sensitiveness: Moisture Sensitive
• Solubility: Response.

2-Chloro-5-(trifluoromethyl)benzoyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331-P303+P361+P353-P304+P340-P305+P351+P338-P310-P321-P363-P405-P501
• Hazardous Material transportation number：3265
• Hazard Category Code： 34-36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

2-Chloro-5-(trifluoromethyl)benzoyl chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chloro-5-(trifluoromethyl)benzoyl chloride

2-Chloro-5-(trifluoromethyl)benzoyl Chloride (CAS No. 657-05-6): A Comprehensive Overview

2-Chloro-5-(trifluoromethyl)benzoyl chloride (CAS No. 657-05-6) is a versatile and important chemical compound widely used in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chloro group and a trifluoromethyl group attached to a benzoyl chloride moiety. These functional groups contribute to its reactivity and stability, making it an essential building block in various synthetic processes.

The molecular formula of 2-Chloro-5-(trifluoromethyl)benzoyl chloride is C₈H₄ClF₃O, and its molecular weight is approximately 214.57 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic substitution, esterification, and amide formation.

In the pharmaceutical industry, 2-Chloro-5-(trifluoromethyl)benzoyl chloride is used as an intermediate in the synthesis of various drugs and drug candidates. Its unique structure allows it to be incorporated into molecules with specific biological activities, such as anti-inflammatory, antibacterial, and antiviral properties. Recent research has shown that compounds derived from 2-Chloro-5-(trifluoromethyl)benzoyl chloride exhibit promising therapeutic potential in the treatment of various diseases.

One notable application of 2-Chloro-5-(trifluoromethyl)benzoyl chloride is in the development of novel anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that demonstrated potent anti-inflammatory activity in vitro and in vivo. These derivatives were found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of arthritis.

In addition to its pharmaceutical applications, 2-Chloro-5-(trifluoromethyl)benzoyl chloride is also used in the synthesis of agrochemicals, dyes, and other fine chemicals. Its trifluoromethyl group imparts unique properties such as enhanced lipophilicity and metabolic stability, which are desirable in many chemical applications. For example, a recent study published in the Journal of Agricultural and Food Chemistry highlighted the use of this compound in the development of new herbicides with improved efficacy and reduced environmental impact.

The synthesis of 2-Chloro-5-(trifluoromethyl)benzoyl chloride typically involves the reaction of 2-chloro-5-trifluoromethylbenzoic acid with thionyl chloride or phosphorus pentachloride. This process requires careful control of reaction conditions to ensure high yield and purity. Industrial-scale production often employs continuous flow reactors to improve efficiency and safety.

Safety considerations are crucial when handling 2-Chloro-5-(trifluoromethyl)benzoyl chloride. The compound is highly reactive and can release toxic fumes when exposed to moisture or heat. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be provided to prevent inhalation of fumes. Additionally, it should be stored in tightly sealed containers away from incompatible materials.

In conclusion, 2-Chloro-5-(trifluoromethyl)benzoyl chloride (CAS No. 657-05-6) is a valuable chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and fine chemicals. Its unique structural features make it an essential building block for the synthesis of compounds with specific biological activities and desirable chemical properties. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern chemistry.